Cas no 2680745-49-5 (3-azaspiro5.5undecane-8,10-dione)

• Product Name: 3-azaspiro5.5undecane-8,10-dione
• CAS No: 2680745-49-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5648959
• PubChem ID: 70068090
• Update Time: 2025-05-20

3-azaspiro5.5undecane-8,10-dione Chemical and Physical Properties

Names and Identifiers

• EN300-28271327
• 3-azaspiro[5.5]undecane-8,10-dione
• 2680745-49-5
• SCHEMBL7366794
• 3-azaspiro5.5undecane-8,10-dione

• Inchi： 1S/C10H15NO2/c12-8-5-9(13)7-10(6-8)1-3-11-4-2-10/h11H,1-7H2
• InChI Key： RRYHZNUUPOASEQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CC2(C1)CCNCC2)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-azaspiro5.5undecane-8,10-dione

Introduction to 3-azaspiro5.5undecane-8,10-dione (CAS No: 2680745-49-5)

3-azaspiro5.5undecane-8,10-dione, identified by the Chemical Abstracts Service (CAS) number 2680745-49-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. The compound belongs to the spirocyclic class of molecules, which are known for their rigid structure and often exhibit enhanced binding affinity to biological targets. The presence of a nitrogen atom within the spirocyclic system introduces additional conformational flexibility and electronic properties, making it a promising scaffold for drug discovery.

The structural motif of 3-azaspiro5.5undecane-8,10-dione consists of two fused rings: a five-membered azacycloalkane ring and a five-membered cyclopentane ring. This spirocyclic arrangement imparts a high degree of stereochemical complexity, which can be exploited to modulate interactions with biological receptors. The dione functional groups at the 8 and 10 positions provide sites for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds as pharmacophores due to their ability to mimic natural product scaffolds and their potential to achieve high selectivity in binding assays. The nitrogen-containing spirocycle in 3-azaspiro5.5undecane-8,10-dione has been particularly studied for its role in modulating enzyme activity and receptor binding. For instance, related spirocyclic compounds have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of 3-azaspiro5.5undecane-8,10-dione is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including protein kinases, transcription factors, and ion channels. The rigid spirocyclic core helps to stabilize the binding conformation, while the nitrogen atom provides a hydrogen bond acceptor site that can enhance binding affinity. These features make it an attractive candidate for further optimization through structure-based drug design.

The synthesis of 3-azaspiro5.5undecane-8,10-dione has been reported in several patents and scientific literature. Common synthetic strategies involve cyclization reactions that introduce the spirocyclic linkage while preserving the dione functionality. Advances in synthetic methodologies have enabled the preparation of complex derivatives with high enantiomeric purity, which is crucial for achieving optimal pharmacological activity.

Recent studies have highlighted the potential of 3-azaspiro5.5undecane-8,10-dione in addressing unmet medical needs. For example, derivatives of this compound have shown inhibitory activity against specific kinases implicated in cancer progression. The ability to modulate kinase activity is particularly relevant given the central role that aberrant kinase signaling plays in many diseases. Additionally, the compound has been investigated for its potential effects on inflammation and neurodegenerative disorders.

The pharmacokinetic properties of 3-azaspiro5.5undecane-8,10-dione are also an area of active investigation. Understanding how this compound is metabolized and distributed within the body is essential for optimizing its therapeutic index. Preclinical studies have begun to explore its absorption, distribution, metabolism, excretion (ADME) profile, which will guide future development efforts.

In conclusion,3-azaspiro5.5undecane-8,10-dione (CAS No: 2680745-49-5) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique spirocyclic framework and functional groups make it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound,3-azaspiro5.5undecane-8,10-dione is poised to play an important role in future medicinal chemistry endeavors.